Cas no 457051-15-9 (4-Bromo-2-fluoro-6-methoxybenzonitrile)

4-Bromo-2-fluoro-6-methoxybenzonitrile is a halogenated aromatic nitrile compound with a molecular formula of C8H5BrFNO. Its distinct substitution pattern, featuring bromo, fluoro, and methoxy functional groups, makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (bromo, fluoro, nitrile) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound’s high purity and stability under standard conditions ensure consistent performance in complex synthetic pathways. Its structural versatility allows for further functionalization, making it a useful building block in the development of bioactive molecules and advanced materials.
4-Bromo-2-fluoro-6-methoxybenzonitrile structure
457051-15-9 structure
Product Name:4-Bromo-2-fluoro-6-methoxybenzonitrile
CAS No:457051-15-9
MF:C8H5BrFNO
MW:230.033804655075
MDL:MFCD16619400
CID:1026988
PubChem ID:57442209
Update Time:2025-10-15

4-Bromo-2-fluoro-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-fluoro-6-methoxybenzonitrile
    • 4-bromo-2-fluoro-6-methoxy-benzonitrile
    • AK-43501
    • ANW-72308
    • CTK8C4538
    • KB-240609
    • SureCN1629238
    • SCHEMBL1629238
    • AKOS016007638
    • SY150353
    • AS-43924
    • CHEMBL4965806
    • DA-05711
    • EN300-126117
    • CS-0138546
    • Z1269228197
    • MFCD16619400
    • DTXSID80726478
    • 457051-15-9
    • RCVMSHGRUGIUOD-UHFFFAOYSA-N
    • MDL: MFCD16619400
    • Inchi: 1S/C8H5BrFNO/c1-12-8-3-5(9)2-7(10)6(8)4-11/h2-3H,1H3
    • InChI Key: RCVMSHGRUGIUOD-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C#N)=C(C=1)OC)F

Computed Properties

  • Exact Mass: 228.95385g/mol
  • Monoisotopic Mass: 228.95385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33Ų

4-Bromo-2-fluoro-6-methoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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abcr
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